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Compound of Interest

Compound Name: Metaboric acid

cat. No.: BOg5417

An In-depth Technical Guide on the Physical Properties of a-Metaboric Acid

Introduction

Metaboric acid (HBO:) is an inorganic compound that exists in three main polymorphic forms:
a, B, and y.[1] The a-form, which is the focus of this guide, is the orthorhombic crystalline
structure.[1][2] This technical guide provides a comprehensive overview of the key physical
properties of a-metaboric acid, detailed experimental protocols for their determination, and a
visualization of the relationships between its properties. This document is intended for
researchers, scientists, and professionals in drug development who require a thorough
understanding of this compound.

Data Presentation

The quantitative physical properties of a-metaboric acid are summarized in the tables below
for easy reference and comparison.

Table 1: Crystallographic Properties of a-Metaboric Acid
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Property Value
Crystal System Orthorhombic
Space Group Pbnm

Lattice Parameter 'a’ 8.015 A
Lattice Parameter 'b' 9.679 A
Lattice Parameter 'c' 6.244 A
Angles (a, B, Y) 90°, 90°, 90°

Data sourced from PubChem|[3]

Table 2: General Physical Properties of Metaboric Acid Polymorphs

o-Metaboric Acid

B-Metaboric Acid

y-Metaboric Acid

Property ] .. .
(orthorhombic) (monoclinic) (cubic)
Molecular Formula H3B30s[4] (HBO2)n (HBO2)n
43.82 g/mol 43.82 g/mol
Molar Mass 131.45 g-mol~1[4] N a
(empirical)[5][6] (empirical)[5][6]
White, colorless
Appearance White solid[4] Coarsely crystalline[7] ]
solid[1]
_ 2.49 g/mL at 25 °C[1]
Density 1.784 g/lcm3[4][7] 2.045 g/cm3[4] 5]
. . ~236 °C (with
Melting Point 176 °C[4][7] 201 °CJ[7]
decomp.)[1][8]

Solubility in Water

Slightly soluble[8][9]
[10]

Slightly soluble

Slightly soluble[1]

Detailed Physical Properties
Crystal Structure
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a-Metaboric acid possesses an orthorhombic crystal structure with the space group Pbnm.[2]
The structure consists of sheet-like layers of cyclotrimers, (BzO3(OH)s), which are held together
by hydrogen bonds.[1][2] The van der Waals interactions between these layers are a significant
factor in determining its electronic properties.[2] The lattice parameters are a = 8.015 A, b =
9.679 A, and ¢ = 6.244 A, with all angles being 90°.

Density

The density of the orthorhombic a-form of metaboric acid is 1.784 g/cm3.[4][7] This is lower
than the densities of the monoclinic 3-form (2.045 g/cm?3) and the cubic y-form (2.49 g/mL at 25
°C).[11141[5]

Melting Point

The melting point of a-metaboric acid is 176 °C.[4][7] Upon heating, it can convert to other
polymorphic forms. For instance, heating the trimeric form (a-form) to 130-140 °C in a sealed
ampoule can lead to the formation of the monoclinic 3-form.[4] Further heating above
approximately 170 °C causes dehydration, forming tetraboric acid (H2B407).[4]

Solubility

a-Metaboric acid is slightly soluble in water.[8][9][10] When dissolved in water, it tends to
revert to boric acid (HzBOs3).[1]

Spectroscopic Properties

Infrared (IR) spectroscopy can be used to identify the presence of metaboric acid. A weak
band at approximately 940 cm~1 in an IR spectrum may indicate the presence of metaboric
acid.[11]

Experimental Protocols
Synthesis of a-Metaboric Acid

o-Metaboric acid is typically prepared by the dehydration of orthoboric acid (HsBO3).
Methodology:

» Orthoboric acid is heated at a temperature range of 80-100 °C.[4][8][9]
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» The heating is continued for several days, either in an oven or in a stream of dry air, until the
calculated amount of water has been removed.[8][9] This process results in the loss of one
water molecule per boric acid unit, leading to the formation of the trimeric a-metaboric acid.

[1]

Determination of Crystal Structure

The crystal structure of a-metaboric acid is determined using single-crystal X-ray diffraction.

Methodology:

A suitable single crystal of a-metaboric acid is mounted on a goniometer.

The crystal is irradiated with a monochromatic X-ray beam.

The diffraction pattern is collected on a detector as the crystal is rotated.

The collected data is processed to determine the unit cell dimensions and space group.

The crystal structure is solved and refined to obtain the atomic coordinates.

Determination of Melting Point

The melting point is determined using a standard melting point apparatus.
Methodology:

o A small amount of finely powdered a-metaboric acid is packed into a capillary tube.
e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate.

e The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting point range.

Determination of Density

The density of a-metaboric acid can be determined using a gas pycnometer.
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Methodology:

e The sample chamber of the gas pycnometer is calibrated.

o A known mass of the a-metaboric acid sample is placed in the sample chamber.

e The chamber is filled with an inert gas (e.g., helium) to a known pressure.

e The gas is then allowed to expand into a reference chamber of a known volume.

e The pressure drop is measured, and from this, the volume of the sample is calculated.
e The density is then calculated by dividing the mass of the sample by its volume.

Logical Relationships of Physical Properties

The following diagram illustrates the relationship between the synthesis of a-metaboric acid
and its physical characteristics, as well as its transformation to other polymorphs.
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Relationship of a-Metaboric Acid Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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